Cas no 2229326-34-3 (tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate
• CAS No: 2229326-34-3
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 6173187
• PubChem ID: 156782606
• Update Time: 2025-10-29

tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate
• 2229326-34-3
• EN300-1885616

• Inchi： 1S/C15H26N2O2/c1-5-6-7-8-9-16-10-12-17(13-11-16)14(18)19-15(2,3)4/h1H,6-13H2,2-4H3
• InChI Key： LXHWKUAMKNPDSO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCCCC#C)CC1)=O

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8Ų

Additional information on tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate

tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate (CAS No. 2229326-34-3): An Overview of a Versatile Compound in Medicinal Chemistry

tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate (CAS No. 2229326-34-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as Boc-piperazine hexynyl ester, is a derivative of piperazine, a versatile nitrogen-containing heterocycle that plays a crucial role in the development of various pharmaceuticals and bioactive molecules.

The tert-butyl group in the compound serves as a protecting group for the piperazine ring, providing stability and preventing premature reactivity. The hex-5-yn-1-yl substituent, on the other hand, introduces a terminal alkyne functionality, which is highly reactive and can be utilized in a variety of chemical reactions, particularly in click chemistry and bioconjugation processes.

Recent studies have highlighted the importance of tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate in the development of novel therapeutic agents. One notable application is in the synthesis of prodrugs, where the compound's reactivity can be harnessed to create molecules that are activated under specific biological conditions. For example, researchers at the University of California have demonstrated that this compound can be used to create prodrugs that are selectively activated in tumor microenvironments, thereby enhancing their therapeutic efficacy while minimizing side effects.

In addition to its use in prodrug design, tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate has also shown promise in the field of drug delivery. The terminal alkyne functionality allows for the attachment of targeting ligands or imaging agents through click chemistry reactions. This property makes it an attractive candidate for developing targeted drug delivery systems that can improve drug bioavailability and reduce toxicity.

The versatility of tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate extends beyond its use in drug development. It has also been explored for its potential in material science applications. For instance, researchers at MIT have utilized this compound as a building block for creating functional polymers with tunable properties. These polymers can be used in various applications, including drug delivery vehicles, tissue engineering scaffolds, and advanced materials for electronic devices.

From a synthetic perspective, tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate can be prepared through a series of well-established chemical reactions. The synthesis typically involves the reaction of tert-butyl piperazine carboxylate with propargylic halides or equivalents to introduce the hexynyl substituent. This process is highly efficient and can be scaled up for industrial production, making it an accessible compound for both academic and industrial research.

In conclusion, tert-butyl 4-(hex-5-yn-1-yl)piperazine-1-carboxylate (CAS No. 2229326-34-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and material science. Its unique combination of protective groups and reactive functionalities makes it an invaluable tool for researchers aiming to develop innovative therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.